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Compound of Interest

Compound Name: CFL-120

Cat. No.: B101681 Get Quote

Important Clarification: The designation "CFL-120" does not correspond to a recognized

chemical compound in standard databases. It most likely refers to a Compact Fluorescent

Lamp (CFL) designed to operate at 120 volts, a common voltage in North America. This guide

provides the essential safety and disposal procedures for these lighting products, addressing

the presence of mercury and the potential hazards associated with breakage.

Compact fluorescent lamps are an energy-efficient lighting option, but they contain a small

amount of mercury, a substance that requires special handling for disposal.[1][2][3] Intact lamps

pose no immediate health risk.[4][5] However, improper disposal or breakage can release

mercury vapor, which is toxic and can contaminate the environment.[6][7] Therefore, it is crucial

to follow proper disposal protocols.

Key Data on Compact Fluorescent Lamps
Parameter Value/Information Source(s)

Mercury Content
Average of 5 milligrams (mg)

per bulb
[1]

Primary Hazards
Mercury exposure (if broken),

cuts from broken glass
[1][8]

Disposal Recommendation
Recycling at designated

facilities
[6][7]

Online Recycling Locators Earth911.org, lamprecycle.org [1]
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Disposal Protocol for Intact CFLs
The preferred method for disposing of intact CFLs is recycling. This ensures that the mercury

and other materials are handled safely and responsibly.[6][7]

Step-by-Step Procedure:

Handle with Care: When removing the bulb, hold it by the base and avoid twisting the glass

tubes.[1]

Find a Recycling Location: Do not dispose of CFLs in regular household trash if recycling

options are available.[1] Several resources can help you find a designated collection site:

Local Retailers: Many hardware and home improvement stores offer in-store recycling

programs.[7]

Municipal Waste Agencies: Contact your local waste management authority for information

on household hazardous waste (HHW) collection events or drop-off locations.[7]

Online Resources: Websites like Earth911.org and lamprecycle.org provide searchable

databases of recycling centers.[1]

Transport Safely: If the original packaging is available, use it to transport the bulb to the

recycling facility. If not, place it in a sealed plastic bag or a sturdy cardboard box to prevent

breakage.[7]

Disposal Protocol for Broken CFLs
If a CFL breaks, specific cleanup procedures should be followed to minimize exposure to

mercury vapor.[6][8]

Immediate Safety Precautions:

Evacuate the Area: Have people and pets leave the room.[6]

Ventilate the Room: Open a window and leave the room for at least 15 minutes.[2]
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Shut Off Central HVAC: Turn off your heating, ventilation, and air conditioning (HVAC)

system to prevent the circulation of mercury vapor.[2][8]

Cleanup and Disposal Steps:

Do Not Vacuum: Vacuuming can spread mercury vapor and contaminate the vacuum

cleaner.[8]

Wear Protective Gear: Wear gloves to protect your hands from glass shards.[7]

Collect Broken Material:

Use stiff paper or cardboard to scoop up the larger glass fragments and powder.[2][6]

Use sticky tape, such as duct tape, to pick up any remaining small glass fragments and

powder.[6]

Wipe the area with a damp paper towel or disposable wet wipe.[2][8]

Seal the Waste: Place all cleanup materials (cardboard, tape, paper towels, and bulb

fragments) in a sealable plastic bag or a glass jar with a metal lid.[2][6][8]

Dispose of as Hazardous Waste: Take the sealed container to a household hazardous waste

collection facility. If no such facility is available, check with your local waste management

agency for disposal instructions.[1][6]

Wash Hands: After cleanup is complete, wash your hands thoroughly.[6]

CFL Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of a CFL.
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Caption: Decision workflow for proper CFL disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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